Cas no 103966-65-0 ((1S)-1-(3-nitrophenyl)ethan-1-ol)

(1S)-1-(3-Nitrophenyl)ethan-1-ol is a chiral secondary alcohol featuring a nitro-substituted aromatic ring. This compound is of interest in synthetic organic chemistry due to its utility as a building block for pharmaceuticals, agrochemicals, and asymmetric synthesis. The (1S)-enantiomer offers stereochemical specificity, making it valuable for applications requiring precise chiral induction. Its nitro group enhances reactivity in further functionalization, such as reductions or nucleophilic substitutions. The product is typically characterized by high enantiomeric purity, ensuring consistent performance in stereoselective reactions. Suitable for use in catalytic processes and fine chemical synthesis, it is handled under standard laboratory conditions with appropriate precautions due to its nitroaromatic nature.

(1S)-1-(3-nitrophenyl)ethan-1-ol structure

103966-65-0 structure

Product Name:(1S)-1-(3-nitrophenyl)ethan-1-ol

CAS No:103966-65-0

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD18339548

CID:125955

PubChem ID:15621096

Update Time:2025-06-07

(1S)-1-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, a-methyl-3-nitro-, (aS)-
- (1S)-1-(3-methoxyphenyl)ethan-1-ol
- (S)-(-)-1-(3-methoxyphenyl)-1-ethanol
- (S)-(-)-1-(3-methoxyphenyl)ethanol
- (S)-(-)-1-(3-nitrophenyl)-1-ethanol
- (S)-1-(3-methoxyphenyl)ethan-1-ol
- (S)-1-(3-methoxyphenyl)ethanol
- (S)-1-(3-nitrophenyl)ethan-1-ol
- (S)-1-(m-Methoxyphenyl)ethanol
- (S)-1-(m-nitrophenyl)ethanol
- (S)-C8H9NO3
- (S)-C9H12O2
- 1-(3-nitrophenyl)ethanol
- ANW-63417
- CTK
- S-(-)-1-(3-methoxyphenyl)ethanol
- SureCN43520
- UNII-IK19T286L6
- (S)-alpha-Methyl-3-nitrobenzenemethanol
- (S)-1-(3-nitrophenyl)ethanol
- Benzenemethanol, alpha-methyl-3-nitro-, (alphaS)- (9CI)
- (1S)-1-(3-nitrophenyl)ethan-1-ol
- AKOS017357931
- CS-0180965
- MFCD18339548
- 103966-65-0
- (1S)-1-(3-nitrophenyl)ethanol
- BS-52091
- EN300-227545
- MDL： MFCD18339548
- Inchi： 1S/C8H9NO3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6,10H,1H3/t6-/m0/s1
- InChI Key： FRPQAVXDUWMFCK-LURJTMIESA-N
- SMILES： O[C@@H](C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 272.08309
Monoisotopic Mass: 167.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 66A^2

Experimental Properties

Density: 1.263
Melting Point: 84-85 ºC
Boiling Point: 281 ºC
Flash Point: 124 ºC
PSA: 52.54
LogP: 2.17130

(1S)-1-(3-nitrophenyl)ethan-1-ol Pricemore >>

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